3-(Tert-Octylamino)Propionitrile

Specification

• CAS No.: 86375-28-2
• Molecular Formula: C11H22N2
• Molecular Weight: 182.31 g/mol
• IUPAC Name: 3-(2,4,4-trimethylpentan-2-ylamino)propanenitrile
• Standard InChI: InChI=1S/C11H22N2/c1-10(2,3)9-11(4,5)13-8-6-7-12/h13H,6,8-9H2,1-5H3
• Standard InChI Key: NJRROXHFUFARLU-UHFFFAOYSA-N
• SMILES: CC(C)(C)CC(C)(C)NCCC#N
• Canonical SMILES: CC(C)(C)CC(C)(C)NCCC#N

Introduction

3-(Tert-Octylamino)Propionitrile is a chemical compound with the CAS number 86375-28-2. It is characterized by its molecular formula, C11H22N2, and molecular weight of 182.31 g/mol. This compound is part of a broader class of organic nitriles, which are known for their versatility in chemical synthesis and industrial applications.

Synthesis and Reaction Conditions

The synthesis of 3-(Tert-Octylamino)Propionitrile typically involves reactions that incorporate acetic acid as a catalyst or solvent. Historical references, such as those from Luskin et al., provide insights into the early methods of synthesizing similar compounds, though specific details for this compound are less documented.

Applications and Uses

While specific applications of 3-(Tert-Octylamino)Propionitrile are not widely documented, compounds with similar structures are often used in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. The presence of both an amino group and a nitrile group makes it a versatile intermediate for further chemical transformations.

Safety and Handling

Handling 3-(Tert-Octylamino)Propionitrile requires caution due to its chemical properties. It is essential to follow standard laboratory safety protocols, including the use of protective equipment and ensuring proper ventilation. Detailed safety data sheets (SDS) should be consulted for specific handling instructions.

Research Findings and Future Directions

Research on 3-(Tert-Octylamino)Propionitrile is limited, but studies on similar compounds suggest potential applications in organic synthesis and materials science. Future research could explore its reactivity and potential uses in these fields.